Cas no 1343225-44-4 (5-Cyano-N,N-dimethylpyridine-2-carboxamide)

• Product Name: 5-Cyano-N,N-dimethylpyridine-2-carboxamide
• CAS No: 1343225-44-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD18872250
• CID: 5055118
• PubChem ID: 54595312
• Update Time: 2025-10-28

5-Cyano-N,N-dimethylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyano-N,N-dimethylpyridine-2-carboxamide
• NE28108
• 5-Cyano-N,N-dimethylpyridine-2-carboxamide

• MDL： MFCD18872250
• Inchi： 1S/C9H9N3O/c1-12(2)9(13)8-4-3-7(5-10)6-11-8/h3-4,6H,1-2H3
• InChI Key： AKSXADYDAQVBMV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CN=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 0.4
• Topological Polar Surface Area: 57

Additional information on 5-Cyano-N,N-dimethylpyridine-2-carboxamide

5-Cyano-N,N-Dimethylpyridine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1343225-44-4, known as 5-Cyano-N,N-Dimethylpyridine-2-Carboxamide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its chemical composition, with the cyano group attached to the pyridine ring and the dimethylamino group at the 2-position of the pyridine moiety. These functional groups contribute to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of 5-Cyano-N,N-Dimethylpyridine-2-Carboxamide in drug discovery and material science. Its structure allows for easy modification, making it a valuable intermediate in the synthesis of more complex molecules. For instance, researchers have explored its role in creating bioactive compounds with potential anti-cancer properties. The cyano group is particularly interesting as it can undergo various transformations, such as nucleophilic addition or elimination reactions, which are crucial in medicinal chemistry.

In terms of synthesis, 5-Cyano-N,N-Dimethylpyridine-2-Carboxamide can be prepared through a variety of methods, including condensation reactions and amide formation techniques. One notable approach involves the reaction of cyano-containing intermediates with appropriately substituted pyridine derivatives under specific conditions. The choice of synthesis method depends on the desired purity and scalability of the process, which are critical factors in industrial applications.

The application of 5-Cyano-N,N-Dimethylpyridine-2-Carboxamide extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as polymers and coatings, where its structural rigidity and functional groups provide unique properties. For example, recent research has demonstrated its potential as a building block for high-performance polymers with enhanced thermal stability and mechanical strength.

Moreover, the compound's role in catalysis has been explored extensively. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective processes. This is particularly relevant in the context of green chemistry, where efficient catalysts are essential for reducing waste and improving reaction outcomes.

From an environmental standpoint, 5-Cyano-N,N-Dimethylpyridine-2-Carboxamide has shown promise in pollution control applications. Its ability to adsorb heavy metals from aqueous solutions makes it a potential candidate for water treatment technologies. Recent studies have optimized its performance by modifying its surface properties through various functionalization techniques.

In conclusion, 5-Cyano-N,N-Dimethylpyridine-2-Carboxamide (CAS No. 1343225-44-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific and industrial innovations.